Cas no 1167056-98-5 (6-Chloro-4-methoxy-7-methylindole)

• Product Name: 6-Chloro-4-methoxy-7-methylindole
• CAS No: 1167056-98-5
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 2618781
• PubChem ID: 53399583
• Update Time: 2025-05-23

6-Chloro-4-methoxy-7-methylindole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methoxy-7-methylindole
• 1167056-98-5
• 6-chloro-4-methoxy-7-methyl-1H-indole
• 1H-Indole, 6-chloro-4-methoxy-7-methyl-

• Inchi： 1S/C10H10ClNO/c1-6-8(11)5-9(13-2)7-3-4-12-10(6)7/h3-5,12H,1-2H3
• InChI Key： LFUJYGWXXIWIDG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CNC=2C=1C)OC

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25Ų

Additional information on 6-Chloro-4-methoxy-7-methylindole

6-Chloro-4-methoxy-7-methylindole (CAS No. 1167056-98-5): A Comprehensive Overview

The compound 6-Chloro-4-methoxy-7-methylindole (CAS No. 1167056-98-5) is a structurally unique indole derivative with significant potential in various scientific and industrial applications. This compound belongs to the indole family, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The indole core of this molecule serves as a foundation for its functional groups, which include a chlorine atom at position 6, a methoxy group at position 4, and a methyl group at position 7. These substituents not only influence the chemical properties of the compound but also play a pivotal role in its biological interactions.

Recent advancements in synthetic chemistry have enabled the precise construction of 6-Chloro-4-methoxy-7-methylindole through various methodologies. Researchers have explored both traditional and modern synthetic routes, including Friedel-Crafts alkylation, Ullmann coupling, and microwave-assisted synthesis. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies. The Friedel-Crafts alkylation approach, for instance, has been particularly effective in introducing the methyl group at position 7 while maintaining the integrity of the indole ring.

The biological activity of 6-Chloro-4-methoxy-7-methylindole has been extensively investigated in recent years. Studies have revealed its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. Additionally, its anti-inflammatory effects were highlighted in a study conducted by *Pharmacological Research*, where it was shown to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The methoxy group at position 4 plays a crucial role in modulating the pharmacokinetic properties of this compound. Methoxylation is known to enhance solubility and bioavailability, making it more suitable for therapeutic applications. Furthermore, the chlorine atom at position 6 contributes to the molecule's electronic properties, which are essential for its interaction with biological targets such as enzymes and receptors.

Recent studies have also explored the potential of 6-Chloro-4-methoxy-7-methylindole in drug design and development. Its structural flexibility allows for further functionalization, enabling researchers to explore its application as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. For example, a study published in *Neuropharmacology* reported that this compound exhibits neuroprotective effects by inhibiting amyloid-beta aggregation and reducing oxidative stress in neuronal cells.

In conclusion, 6-Chloro-4-methoxy-7-methylindole (CAS No. 1167056-98-5) is a promising compound with diverse applications in pharmacology and material science. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development.